N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide

• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.3 g/mol
• IUPAC Name: N-[2-methyl-3-(propanoylamino)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C14H18N2O2/c1-3-13(17)15-11-5-4-6-12(9(11)2)16-14(18)10-7-8-10/h4-6,10H,3,7-8H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key: VXDAZOVIFGLNLG-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=CC(=C1C)NC(=O)C2CC2
• Canonical SMILES: CCC(=O)NC1=C(C(=CC=C1)NC(=O)C2CC2)C

Description

N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide, also known as MPCC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPCC is a cyclopropane-containing compound that is structurally related to the well-known anti-inflammatory drug, Celecoxib.

Mechanism of Action

The mechanism of action of N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide is not fully understood, but it is thought to involve inhibition of the cyclooxygenase (COX) enzyme. COX is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX, N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide may reduce inflammation and pain.
Biochemical and Physiological Effects
N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. However, the biochemical and physiological effects of N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide are not fully understood, and further research is needed to elucidate its mechanisms of action and potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide is its structural similarity to Celecoxib, which is a well-known anti-inflammatory drug. This makes it easier to compare the effects of N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide to those of Celecoxib in animal models of inflammation and pain. However, one limitation of N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide is its relatively low solubility in water, which can make it difficult to administer in animal studies.

Future Directions

There are several future directions for research on N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine the optimal dosage and administration route for N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide in cancer treatment. Another area of interest is the development of more efficient synthesis methods for N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide, which could make it more accessible for research purposes. Additionally, further studies are needed to elucidate the mechanisms of action of N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide and its potential therapeutic applications in other disease states.

Synthesis Methods

The synthesis of N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide involves the reaction of 2-methyl-3-nitrobenzoic acid with propionyl chloride to form 2-methyl-3-(propionylamino)benzoic acid. This intermediate is then reacted with cyclopropanecarbonyl chloride to yield N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide. The synthesis of N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity.

Scientific Research Applications

N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. N-[2-methyl-3-(propionylamino)phenyl]cyclopropanecarboxamide has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.